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Compound of Interest

Compound Name: Quin C1

Cat. No.: B15570158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quin C1 is a potent and selective agonist for the Formyl Peptide Receptor 2 (FPR2), a G-

protein coupled receptor involved in inflammatory responses.[1] It has demonstrated anti-

inflammatory properties, including the induction of neutrophil chemotaxis and degranulation,

and the reduction of inflammatory cell counts in animal models of lung injury.[2] In microglial

cells, Quin C1 has been shown to suppress the production of pro-inflammatory mediators like

TNFα and nitric oxide while enhancing the production of the anti-inflammatory cytokine IL-10.

These characteristics make Quin C1 a valuable tool for research into inflammatory diseases

and drug development. This document provides detailed protocols for the preparation of Quin
C1 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring accurate and

reproducible experimental results.
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Property Value Source

Molecular Weight 445.51 g/mol [2]

Synonym(s)

4-Butoxy-N-[1, 4-dihydro-2-(4-

methoxyphenyl)-4-oxo-3(2H)-

quinazolinyl]benzamide

[3]

Purity ≥98% (HPLC) [2]

Solubility in DMSO 44.55 mg/mL (100 mM) [2][3]

EC50 (FPR2) 15 nM [2]

CAS Number 786706-21-6 [2]

Recommended Storage Conditions
Solution Type

Storage
Temperature

Duration Source

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months

-20°C 1 month

Experimental Protocols
Materials

Quin C1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Quin C1 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM Quin C1 stock solution in DMSO.

Calculate the required mass of Quin C1:

Molecular Weight (MW) of Quin C1 = 445.51 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass = 0.01 mol/L x 0.001 L x 445.51 g/mol = 0.0044551 g = 4.4551 mg

Weigh the Quin C1 powder:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 4.46 mg of Quin C1 powder directly into the tube. Record

the exact weight.

Add DMSO:

Based on the actual weight of the Quin C1 powder, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration using the formula: Volume (L) = Mass (g) /

(0.01 mol/L * 445.51 g/mol ).

For example, if the actual weight is 4.50 mg, the required DMSO volume would be:

0.00450 g / (0.01 mol/L * 445.51 g/mol ) = 0.00101 L = 1.01 mL.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Quin C1 powder.

Dissolve the Quin C1:
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Cap the tube securely.

Vortex the solution until the Quin C1 powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Dilution of the Stock Solution
For cellular assays, the 10 mM stock solution will need to be further diluted to the desired

working concentration. A common working concentration for Quin C1 is in the nanomolar to low

micromolar range.[4][5]

Example: Preparing a 10 µM working solution from a 10 mM stock solution.

Perform a serial dilution. For instance, first dilute the 10 mM stock 1:100 in cell culture

medium to obtain a 100 µM intermediate solution.

Then, dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final

10 µM working concentration.

Note: It is crucial to ensure that the final concentration of DMSO in the cell culture medium is

non-toxic to the cells, typically below 0.5%.
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Workflow for Quin C1 Stock Solution Preparation

Preparation

Dissolution

Storage

1. Calculate Mass of Quin C1

2. Weigh Quin C1 Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Aliquot into smaller volumes

6. Store at -20°C or -80°C
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Caption: A flowchart illustrating the key steps for preparing a Quin C1 stock solution.

Simplified Signaling Pathway of Quin C1 via FPR2
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Quin C1 Signaling via FPR2
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Caption: A diagram showing the activation of FPR2 by Quin C1 and downstream signaling

events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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